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Compound of Interest

Compound Name: cis-3-Decene

Cat. No.: B091391

An In-depth Technical Guide to cis-3-Decene and its Isomers

Introduction

Decene (C10H20) is an alkene with numerous isomers that vary by the position of the double
bond and the geometry (cis/trans) around it.[1] These structural differences, though subtle, lead
to distinct physical and chemical properties. This guide provides a comprehensive overview of
cis-3-Decene, its primary isomers, and the experimental protocols relevant to their synthesis
and analysis, tailored for researchers, scientists, and professionals in drug development.

Structural Formula and Isomerism

cis-3-Decene is an acyclic olefin with the molecular formula C10H20.[2] Its IUPAC name is (Z)-
dec-3-ene, indicating that the carbon chain continues on the same side of the double bond
located between the third and fourth carbon atoms.[2] The stereochemistry and position of this
double bond are critical determinants of its physical properties and chemical reactivity.

The primary types of isomerism exhibited by decene are:

» Positional Isomerism: This occurs when the double bond is located at different positions
along the ten-carbon chain (e.g., 1-Decene, 2-Decene, 3-Decene).

o Geometric Isomerism (cis/trans or E/Z): For internal alkenes like 3-decene, the substituents
around the double bond can be arranged on the same side (cis or Z) or opposite sides (trans
or E).
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Below is a diagram illustrating the relationship between cis-3-Decene and some of its key

isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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